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Compound of Interest

Compound Name:
alpha-Methylhistamine

dihydrobromide

CAS No.: 28814-35-9

Cat. No.: B14058332

Get Quote

Executive Summary: Immediate Action Plan
Strict Adherence Required: α-Methylhistamine dihydrobromide is a potent, brain-penetrant

Histamine H3 receptor agonist.[1][2][3] Disposal protocols must prioritize preventing

pharmacological contamination of the environment and ensuring personnel safety against

inhalation of potent dusts.[1]
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Parameter Critical Directive

Primary Hazard
Potent CNS Agonist (Biological Activity) +

Chemical Irritant.[1]

Waste Stream
Halogenated Organic Waste (due to bromide

content).[1]

Incompatibility
Do NOT mix with strong oxidizers or acids (Risk

of Bromine gas evolution).[1]

Storage
Hygroscopic and Light Sensitive.[1] Store waste

in amber, tightly sealed containers.

Chemical Profile & Hazard Identification
Chemical Name: (R)-(-)-α-Methylhistamine dihydrobromide[1][3][4][5]

CAS Number: 868698-49-1 (Specific to Dihydrobromide salt)[1][4]

Synonyms: N-alpha-Methylhistamine dihydrobromide; 1H-Imidazole-4-ethanamine,

alpha-methyl-, dihydrobromide.[1]

Physical State: Crystalline solid (often off-white).[1]

Solubility: Highly soluble in water (~28 mg/mL).[1]

Senior Scientist Insight:
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"While many researchers treat this merely as an 'irritant' based on the SDS, its high affinity for

H3 receptors (

nM) means even trace amounts in dust form can be biologically active if inhaled.[1]

Treat this as a Pharmacologically Active Waste (PAW), not just general chemical

debris."

Pre-Disposal Safety Assessment
Before handling waste, verify the following engineering controls and PPE are in place.

Personal Protective Equipment (PPE)
Respiratory: N95 or P100 particulate respirator is mandatory when handling the solid powder

to prevent inhalation of the agonist.[1]

Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1]

Ocular: Chemical splash goggles (safety glasses are insufficient for powders).[1][6]

Engineering Controls
Fume Hood: All waste transfer of solids must occur inside a certified chemical fume hood.[1]

Balance Enclosure: If weighing waste for inventory, use a static-free balance enclosure.[1]

Waste Characterization & Segregation Logic
Proper segregation is the cornerstone of laboratory safety.[1] You must classify this waste

correctly to prevent downstream accidents at the incineration plant.[1]

Why "Halogenated"? Unlike the hydrochloride salt, the dihydrobromide form introduces

bromide ions (
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) into the waste stream.[1] When incinerated, bromide can form hydrogen bromide (HBr) or
free bromine (

), which are corrosive.[1] Waste facilities must use specific scrubbers for this; therefore, it
must be tagged as Halogenated Waste.[1]

Why "High BTU"? As an organic amine, it has high calorific value.[1] It is suitable for fuel

blending/incineration, provided it is segregated from oxidizers.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired stocks, spilled powder, or residual solids in vials.[1]

Containment: Do not empty the original vial. Cap the original container tightly.

Secondary Container: Place the original vial inside a clear, sealable bag (e.g., Ziploc) to

contain any exterior dust.

Labeling: Affix a hazardous waste tag.

Constituents: "alpha-Methylhistamine dihydrobromide (Solid)"[1]

Hazard Checkbox: Toxic, Irritant.[1]

Disposal Stream: Deposit into the Solid Hazardous Waste drum (often black or blue barrel).

[1]

Protocol B: Liquid Waste (Aqueous/Buffer Solutions)
Applicable to: Cell culture media, stock solutions, or reaction mixtures.[1]

pH Verification: Check the pH of the solution.[1]

Requirement: pH must be between 5 and 9.[1] If acidic (common with dihydrobromide

salts), neutralize slowly with dilute Sodium Bicarbonate (

).[1]
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Solvent Compatibility: Ensure no strong oxidizers (e.g., Peroxides, Nitric Acid) are present in

the waste carboy.[1]

Risk:[1] Oxidizers + Bromide

Bromine Gas (

, red-brown toxic fumes).[1]

Transfer: Pour into the Halogenated Solvent/Organic Waste carboy.

Note: Even if aqueous, the presence of the halogenated organic compound often dictates

this stream in pharmaceutical settings to ensure high-temperature incineration (

) for complete destruction of the pharmacophore.[1]

Rinsing: Triple rinse the empty vessel with water; collect rinsate into the same waste carboy.

Protocol C: Contaminated Debris
Applicable to: Weigh boats, pipette tips, gloves.[1]

Segregation: Do not place in regular trash or biohazard bags (unless infectious agents are

also present).[1]

Collection: Collect in a dedicated "Chemically Contaminated Debris" bucket (usually lined

with a clear thick plastic bag).[1]

Sharps: If using needles/syringes for injection, dispose of in a RCRA-regulated sharps

container, not a standard biohazard sharps bin.

Visualizing the Decision Workflow
The following diagram illustrates the critical decision points for segregating α-Methylhistamine

dihydrobromide waste.
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Figure 1: Decision tree for the segregation of α-Methylhistamine dihydrobromide waste

streams. Note the critical checkpoint for oxidizers to prevent bromine gas evolution.

Emergency Spill Response
In the event of a powder spill outside the fume hood:

Evacuate: Clear the immediate area of personnel to prevent inhalation.

PPE Up: Don N95/P100 respirator, double gloves, and lab coat.[1]
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Cover: Gently cover the spill with wet paper towels (dampened with water) to prevent dust

generation.[1] Do not dry sweep.[1]

Clean: Wipe up the damp powder.[1] Clean the surface 3 times with a soap/water solution.[1]

Dispose: Place all cleanup materials into the Solid Hazardous Waste stream.

References
United States Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous

Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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